Cas no 5440-46-0 (Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester)

Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester structure
5440-46-0 structure
Product Name:Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
CAS No:5440-46-0
MF:C14H25NO5
MW:287.352004766464
CID:381907
PubChem ID:227948
Update Time:2025-04-19

Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
    • diethyl 2-acetamido-2-pentylpropanedioate
    • diethyl 2-acetamido-2-pentyl-propanedioate
    • Acetamino-pentyl-malonsaeure-diaethylester
    • acetylamino-pentyl-malonic acid diethyl ester
    • Acetylamino-pentyl-malonsaeure-diaethylester
    • DTXSID20281112
    • NSC20170
    • diethyl(acetylamino)(pentyl)propanedioate
    • NSC-20170
    • 5440-46-0
    • Inchi: 1S/C14H25NO5/c1-5-8-9-10-14(15-11(4)16,12(17)19-6-2)13(18)20-7-3/h5-10H2,1-4H3,(H,15,16)
    • InChI Key: OJVZASWEPKHPDA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(CCCCC)NC(C)=O)=O

Computed Properties

  • Exact Mass: 287.17300
  • Monoisotopic Mass: 287.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Density: 1.054
  • Boiling Point: 384.4°Cat760mmHg
  • Flash Point: 186.3°C
  • Refractive Index: 1.455
  • PSA: 81.70000
  • LogP: 1.95870

Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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